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Compound of Interest

Compound Name: 5"-O-Syringoylkelampayoside A

Cat. No.: B602819

An In-depth Technical Guide to 5"-O-
Syringoylkelampayoside A

For researchers, scientists, and professionals engaged in drug development, a comprehensive
understanding of novel chemical entities is paramount. This guide provides a detailed overview
of the chemical structure and properties of 5"-O-Syringoylkelampayoside A, a naturally
occurring phenolic compound.

Chemical Structure and Properties

5"-0-Syringoylkelampayoside A is a complex glycoside. Its structure is characterized by a
central kelampayoside A core, which is substituted with a syringoyl group. Kelampayoside A
itself is comprised of a 3,4,5-trimethoxyphenyl aglycone linked to a disaccharide unit of apiose
and glucose. The syringoyl moiety, derived from syringic acid, is attached at the 5" position of
the apiose sugar.

Chemical Identity:
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Identifier Value

Compound Name 5"-O-Syringoylkelampayoside A
CAS Number 1014974-98-1[1][2]

Molecular Formula C29H38017[2][3]

Molecular Weight 658.60 g/mol [2][3]

Compound Class Phenols[1][2]

Physicochemical Properties:

Property Value Source

Appearance Powder[4] BioCrick

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

Purity >98% BioCrick[1]

While detailed experimental data on the physical properties of 5"-O-Syringoylkelampayoside
A, such as melting and boiling points, are not readily available in public literature, some
properties of its core structure, kelampayoside A, have been reported.

Properties of Kelampayoside A (Core Structure):
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Property Value

Molecular Formula C20H30013[5]
Molecular Weight 478.4 g/mol [5]

Melting Point 132 - 134 °C[5]

Boiling Point 685.6 °C at 760 mmHg
Flash Point 368.4 °C

Density 1.41 g/cm3

Biological Activity and Potential Applications

5"-O-Syringoylkelampayoside A has been isolated from Gardenia sootepensis.[2][6] While
specific biological activities for this compound are not extensively documented, its structural
class as a phenolic glycoside suggests potential antioxidant and anti-inflammatory properties.

The parent compound, kelampayoside A, has been noted for its anti-inflammatory, antioxidant,
and cytotoxic activities against cancer cells.[7] These properties position kelampayoside A and
its derivatives as interesting candidates for further investigation in drug discovery programs
targeting inflammation, oxidative stress-related diseases, and oncology.[7] The addition of the
syringoyl group in 5"-O-Syringoylkelampayoside A may modulate these biological activities,
a hypothesis that warrants experimental validation.

Logical Relationship of Structural Components

The following diagram illustrates the constituent parts of the 5"-O-Syringoylkelampayoside A
molecule.
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Figure 1. Structural components of 5"-O-Syringoylkelampayoside A.

Hypothetical Experimental Workflow for Isolation
and Characterization

A general workflow for the isolation and characterization of natural products like 5"-O-
Syringoylkelampayoside A from a plant source is depicted below. This process typically
involves extraction, fractionation, purification, and structural elucidation.
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Figure 2. General workflow for natural product isolation and characterization.
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Conclusion

5"-0-Syringoylkelampayoside A is a phenolic glycoside with a well-defined chemical
structure. While specific biological and pharmacological data for this compound are limited, its
structural relationship to kelampayoside A suggests potential for anti-inflammatory and
antioxidant activities. Further research is necessary to fully elucidate its biological functions and
therapeutic potential. The methodologies and structural information presented in this guide
provide a foundational resource for scientists and researchers interested in the exploration of
this and related natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b602819?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

